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Compound of Interest

Compound Name: Sortin2

Cat. No.: B15561681 Get Quote

Application Notes and Protocols: Sortin2
For Researchers, Scientists, and Drug Development Professionals

Introduction
Sortin2 is a synthetic, cell-permeable small molecule that acts as an inhibitor of the vacuolar

protein sorting (VPS) pathway in the yeast Saccharomyces cerevisiae. Specifically, it disrupts

the trafficking of Carboxypeptidase Y (CPY), a soluble vacuolar hydrolase, leading to its

secretion from the cell. This characteristic makes Sortin2 a valuable tool for studying the

intricacies of the VPS pathway, identifying components involved in endomembrane trafficking,

and for screening for other molecules that may modulate this pathway. These application notes

provide detailed protocols for the preparation of Sortin2 stock solutions, its proper storage, and

its application in a yeast-based CPY secretion assay.

Data Presentation
The following tables summarize the key quantitative data for the preparation and use of

Sortin2.

Table 1: Sortin2 Stock Solution Preparation
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Parameter Value

Solvent Dimethyl sulfoxide (DMSO), anhydrous

Typical Stock Concentration 10 mM

Preparation Procedure
1. Bring Sortin2 powder and DMSO to room

temperature.

2. Add the appropriate volume of DMSO to the

Sortin2 powder to achieve a 10 mM

concentration.

3. Vortex thoroughly to dissolve. Gentle warming

(up to 37°C) or sonication can be used to aid

dissolution if necessary.[1]

4. Once fully dissolved, aliquot into single-use

tubes to avoid repeated freeze-thaw cycles.

Table 2: Sortin2 Storage and Stability

Condition Solid (Powder) Stock Solution (in DMSO)

Storage Temperature -20°C
-20°C (short-term) or -80°C

(long-term)

Duration Up to 3 years at -20°C
Up to 1 month at -20°C, up to

6 months at -80°C[2]

Light Sensitivity Store protected from light Store protected from light

Handling

Allow the vial to reach room

temperature before opening to

prevent moisture

condensation.[1]

Thaw at room temperature

before use. Avoid repeated

freeze-thaw cycles.

Table 3: Sortin2 Working Solution for Yeast Experiments

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/pdf/Best_practices_for_Hsd17B13_IN_23_stock_solution_preparation.pdf
https://www.benchchem.com/product/b15561681?utm_src=pdf-body
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/pdf/Best_practices_for_Hsd17B13_IN_23_stock_solution_preparation.pdf
https://www.benchchem.com/product/b15561681?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Typical Working Concentration Range 4.7 µM to 47 µM in yeast culture medium[3]

Solvent for Dilution Yeast culture medium (e.g., YPD)

Final DMSO Concentration in Culture
Should be kept below 0.5% to minimize solvent-

induced cellular stress.[2]

Control

A vehicle control containing the same final

concentration of DMSO should be included in all

experiments.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Sortin2 Stock
Solution in DMSO
Materials:

Sortin2 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Methodology:

Before opening, allow the vial of Sortin2 powder to equilibrate to room temperature to

prevent the condensation of moisture.

Calculate the volume of DMSO required to prepare a 10 mM stock solution based on the

amount of Sortin2 powder.

Add the calculated volume of anhydrous DMSO to the vial containing the Sortin2 powder.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b15561681?utm_src=pdf-body
https://www.benchchem.com/product/b15561681?utm_src=pdf-body
https://www.benchchem.com/product/b15561681?utm_src=pdf-body
https://www.benchchem.com/product/b15561681?utm_src=pdf-body
https://www.benchchem.com/product/b15561681?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex the vial for 1-2 minutes to facilitate dissolution. If the compound does not fully

dissolve, sonicate the solution in a water bath for 5-10 minutes or gently warm it to 37°C.

Visually inspect the solution to ensure that all the solid has dissolved and the solution is

clear.

Aliquot the 10 mM Sortin2 stock solution into single-use, sterile microcentrifuge tubes. This

will prevent contamination and degradation from repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for long-term

storage (up to six months).

Protocol 2: Carboxypeptidase Y (CPY) Secretion Assay
in Saccharomyces cerevisiae
This protocol is designed to assess the effect of Sortin2 on the vacuolar protein sorting

pathway by detecting the secretion of CPY into the culture medium.

Materials:

Saccharomyces cerevisiae wild-type strain (e.g., BY4741)

Yeast extract-peptone-dextrose (YPD) medium

10 mM Sortin2 stock solution in DMSO

Anhydrous DMSO (for vehicle control)

96-well microplate

Nitrocellulose membrane

Dot-blot apparatus

Primary antibody against CPY

Horseradish peroxidase (HRP)-conjugated secondary antibody
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Chemiluminescent HRP substrate

Imaging system for chemiluminescence detection

Methodology:

Yeast Culture Preparation:

Inoculate the wild-type S. cerevisiae strain into YPD medium and grow overnight at 30°C

with shaking.

The next day, dilute the overnight culture to an OD₆₀₀ of 0.2 in fresh YPD medium.

Treatment with Sortin2:

In a 96-well microplate, add the diluted yeast culture.

Add the 10 mM Sortin2 stock solution to the wells to achieve the desired final

concentrations (e.g., a range from 4.7 µM to 47 µM).

Prepare a vehicle control by adding an equivalent volume of DMSO to a separate set of

wells. The final DMSO concentration should not exceed 0.5%.

Incubate the plate at 30°C with shaking for 4-6 hours.

Detection of Secreted CPY by Dot-Blot Assay:

After incubation, centrifuge the microplate to pellet the yeast cells.

Carefully transfer a small volume (e.g., 5-10 µL) of the supernatant from each well onto a

nitrocellulose membrane using a dot-blot apparatus.

Allow the membrane to dry completely.

Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in Tris-buffered

saline with Tween 20 - TBST) for 1 hour at room temperature.
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Incubate the membrane with a primary antibody specific for CPY (diluted in blocking

buffer) overnight at 4°C.

Wash the membrane three times with TBST for 10 minutes each.

Incubate the membrane with an HRP-conjugated secondary antibody (diluted in blocking

buffer) for 1 hour at room temperature.

Wash the membrane again three times with TBST for 10 minutes each.

Apply a chemiluminescent HRP substrate to the membrane and detect the signal using an

appropriate imaging system. An increased signal in the Sortin2-treated samples

compared to the DMSO control indicates the secretion of CPY.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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